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Compound of Interest

Compound Name: Bis(4-fluorophenyl)methanamine

CAS No.: 55095-27-7

Cat. No.: B3037701

Get Quote

Executive Summary & Chemical Identity
Bis(4-fluorophenyl)methanamine is a critical pharmaceutical intermediate, primarily utilized in

the synthesis of diphenylmethyl-piperazine calcium channel blockers such as Flunarizine and

Lomerizine.

Critical Ambiguity Warning: Researchers must distinguish this compound from its isomer, N,N-

bis(4-fluorobenzyl)amine (CAS 55095-27-7). The target compound discussed here possesses

a benzhydryl backbone (two phenyl rings attached to a single methine carbon), not a dibenzyl

amine structure.

Chemical Profile
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Property Specification

IUPAC Name 1,1-Bis(4-fluorophenyl)methanamine

Common Synonyms
4,4'-Difluorobenzhydrylamine;

-Amino-4,4'-difluorodiphenylmethane

CAS Number (HCl)
287111-67-5 (Hydrochloride salt is the stable

commercial form)

CAS Number (Free Base)
Not widely listed; derived from 365-24-2

(Alcohol precursor)

Molecular Formula

C

H

F

N

Molecular Weight 219.23 g/mol (Free Base); 255.69 g/mol (HCl)

Structure

(4-F-C

H

)

CH-NH

Hazard Identification & Toxicology (GHS)
Rationale: As a primary amine with fluorinated aromatic rings, the toxicity profile is governed by

both its basicity (local irritation/corrosion) and the metabolic stability of the fluorophenyl moiety.

GHS Classification (Read-Across from Benzhydrylamine
& 4-Fluorobenzylamine)
Due to limited specific toxicological data for the difluoro-derivative, safety protocols are derived

from the parent compound Benzhydrylamine (CAS 91-00-9) and the analog 4-
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Fluorobenzylamine (CAS 140-75-0).

Hazard Class Category Hazard Statement
Mechanism of
Action

Acute Toxicity (Oral) Cat. 4
H302: Harmful if

swallowed

Systemic absorption

of lipophilic amines;

potential CNS

depression.

Skin

Corrosion/Irritation
Cat.[1] 1B / 2

H314/H315: Causes

severe skin

burns/irritation

High pKa (~9-10)

leads to saponification

of skin lipids and

tissue necrosis.

Eye Damage/Irritation Cat. 1
H318: Causes serious

eye damage

Alkaline hydrolysis of

corneal proteins;

irreversible opacity

risk.

STOT - Single

Exposure
Cat. 3

H335: May cause

respiratory irritation

Inhalation of amine

vapors/dust triggers

mucosal inflammation.

Toxicological Insight: The presence of two fluorine atoms at the para positions increases the

compound's lipophilicity (LogP ~3.0) compared to non-fluorinated benzhydrylamine. This

enhances skin permeability and blood-brain barrier penetration, potentially increasing the

speed of onset for systemic neurotoxic effects (dizziness, sedation) upon accidental exposure.

Engineering Controls & Personal Protection
Expertise Note: Standard "lab coat and gloves" are insufficient. The high lipophilicity requires

specific barrier materials.

Hierarchy of Controls Workflow
The following decision tree outlines the required engineering controls based on the physical

state of the reagent.
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Handling Bis(4-fluorophenyl)methanamine

Physical State?

Solid (Salt/Powder)

 HCl Salt

Free Base (Oil/Liquid)

 Free Base

Engineering Control:
Powder Hood or Local Exhaust

Engineering Control:
Schlenk Line / Inert Gas (Ar/N2)

 Air Sensitive

PPE: Nitrile Gloves (Double),
N95/P100 Respirator if open

PPE: Laminate Film (Silver Shield)
or Thick Nitrile (>0.11mm)

Proceed with Synthesis

Click to download full resolution via product page

Figure 1: Risk-based handling decision tree. Note the stricter controls for the free base due to

volatility and air sensitivity.

Specific PPE Recommendations[3][4][5]
Hand Protection:

Routine Use: Nitrile rubber (min 0.11 mm thickness).
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High Risk (Free Base Transfer): Silver Shield (Laminate) gloves. Fluorinated amines can

swell standard latex or thin nitrile, leading to permeation breakthrough in <15 minutes.

Respiratory Protection:

Solid handling outside a hood requires a P100 particulate filter.

Liquid/Free base handling requires an ABEK1 (Organic Vapor/Acid Gas) cartridge due to

the amine odor and potential for CO2 absorption (carbamate formation).

Handling & Storage Protocols
Trustworthiness: These protocols are designed to prevent degradation (self-validating quality

control) and exposure.

A. Stability & Air Sensitivity
The free base of Bis(4-fluorophenyl)methanamine is air-sensitive. It readily reacts with

atmospheric CO

to form carbamate salts (white crusts), which alters stoichiometry in subsequent reactions.

Storage: Store under Argon or Nitrogen.

Temperature: 2–8°C (Refrigerator) is recommended to retard oxidation.

B. Transfer Protocol (Free Base)
Purge: Flush the receiving vessel with dry Nitrogen for 5 minutes.

Syringe Technique: Use a glass syringe with a long needle (cannula transfer preferred for

>50 mL). Avoid plastic syringes as lipophilic amines can leach plasticizers.

Quench: Immediately rinse the syringe with dilute HCl/Methanol to neutralize residual amine

before disposal.

C. Waste Disposal[3][4]
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Do not mix with oxidizing agents (nitric acid, perchlorates) or acid chlorides in the waste

stream; this can generate exothermic heat or toxic chloramines.

Neutralization: Dilute slowly into an acidic aqueous stream (pH < 5) before adding to organic

waste containers.

Synthesis & Application Context
Expertise: Understanding the downstream chemistry helps predict impurity profiles and reaction

hazards.

This compound is the key "left-hand" building block for Flunarizine. The synthesis typically

involves the alkylation of the amine with a cinnamyl piperazine derivative.

Reaction Pathway & Hazards

4,4'-Difluorobenzophenone Oxime Intermediate
 NH2OH·HCl Bis(4-fluorophenyl)methanamine

(Target)
 Reduction (Zn/AcOH or H2/Pd) Flunarizine

(Ca2+ Channel Blocker)

 N-Cinnamylpiperazine
(Alkylation)

Click to download full resolution via product page

Figure 2: Synthetic utility of the target amine. The reduction step (Oxime

Amine) often requires handling pyrophoric catalysts (Pd/C) or hydrogen gas, adding a layer of
fire safety to the amine handling.

Emergency Response
In the event of exposure, immediate action is required to mitigate the alkaline corrosive effects.

Eye Contact: Irrigate immediately with water for 30 minutes. Do not stop at 15 minutes;

lipophilic amines penetrate deep into the corneal stroma. Consult an ophthalmologist.

Skin Contact: Wash with polyethylene glycol (PEG 400) followed by soap and water. PEG

helps solubilize the lipophilic amine better than water alone.

Spill Cleanup:
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Evacuate the immediate area.

Absorb liquid spills with vermiculite or dry sand.

Neutralize the spill area with a dilute solution of acetic acid or citric acid (avoid strong

mineral acids which may spatter).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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